4-[3-(methoxycarbonyl)phenyl]butanoic acid
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 4-Methoxycarbonylphenylboronic acid, a compound with a similar structure, can be used in various chemical reactions such as the Suzuki-Miyaura cross-coupling reaction . Another study reported the catalytic protodeboronation of pinacol boronic esters .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-[3-(methoxycarbonyl)phenyl]butanoic acid involves the reaction of 3-(methoxycarbonyl)benzaldehyde with 1,3-butadiene followed by oxidation to form the desired product.", "Starting Materials": [ "3-(methoxycarbonyl)benzaldehyde", "1,3-butadiene", "Oxidizing agent (e.g. potassium permanganate, sodium dichromate)" ], "Reaction": [ "Step 1: React 3-(methoxycarbonyl)benzaldehyde with 1,3-butadiene in the presence of a Lewis acid catalyst (e.g. BF3) to form 4-[3-(methoxycarbonyl)phenyl]but-3-en-2-one.", "Step 2: Oxidize 4-[3-(methoxycarbonyl)phenyl]but-3-en-2-one using an oxidizing agent (e.g. potassium permanganate, sodium dichromate) to form 4-[3-(methoxycarbonyl)phenyl]butanoic acid." ] } | |
CAS RN |
2084800-41-7 |
Product Name |
4-[3-(methoxycarbonyl)phenyl]butanoic acid |
Molecular Formula |
C12H14O4 |
Molecular Weight |
222.2 |
Purity |
95 |
Origin of Product |
United States |
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